4-chloro-N-{2-[2-({1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-4-piperidinyl}carbonyl)hydrazino]-2-oxoethyl}benzenecarboxamide

• IUPAC Name: 4-chloro-N-[2-[2-[1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperidine-4-carbonyl]hydrazinyl]-2-oxoethyl]benzamide
• InChI: InChI=1S/C21H20Cl2F3N5O3/c22-15-3-1-12(2-4-15)19(33)28-11-17(32)29-30-20(34)13-5-7-31(8-6-13)18-16(23)9-14(10-27-18)21(24,25)26/h1-4,9-10,13H,5-8,11H2,(H,28,33)(H,29,32)(H,30,34)
• InChI Key: FQRUUPHFWPCRPW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NNC(=O)CNC(=O)C2=CC=C(C=C2)Cl)C3=C(C=C(C=N3)C(F)(F)F)Cl
• Molecular Formula: C21H20Cl2F3N5O3
• Molecular Weight: 518.3 g/mol

Description

4-chloro-N-{2-[2-({1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-4-piperidinyl}carbonyl)hydrazino]-2-oxoethyl}benzenecarboxamide is a useful research compound. Its molecular formula is C21H20Cl2F3N5O3 and its molecular weight is 518.32. The purity is usually 95%.
BenchChem offers high-quality 4-chloro-N-{2-[2-({1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-4-piperidinyl}carbonyl)hydrazino]-2-oxoethyl}benzenecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-chloro-N-{2-[2-({1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-4-piperidinyl}carbonyl)hydrazino]-2-oxoethyl}benzenecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Molecular Docking

A study focused on the synthesis of novel pyridine and fused pyridine derivatives, starting from a hydrazinyl-pyridine compound. These derivatives were subjected to in silico molecular docking screenings towards a target protein, revealing moderate to good binding energies. This indicates their potential for further investigation as therapeutic agents due to their antimicrobial and antioxidant activity (E. M. Flefel et al., 2018).

Properties of Polyamides

Another research avenue explored the synthesis and properties of ortho-linked polyamides based on bis(ether-carboxylic acid) or bis(ether amine) derived from 4-tert-butylcatechol. These polyamides exhibited noncrystalline structures, high solubility in polar solvents, and the ability to form transparent, flexible films. They demonstrated useful levels of thermal stability, which could have applications in materials science (S. Hsiao et al., 2000).

Antimicrobial and Anticancer Evaluation

Derivatives of the compound have been synthesized and evaluated for their antibacterial and anticancer activities. The study highlighted the synthesis of new quinolines derivatives and their treatment to afford compounds with potent antibacterial activity against S. aureus and significant anticancer properties across various tumor cell lines (S. Bondock et al., 2015).

Preparation and Characterization of Antagonists

Research into the preparation and characterization of N-allyl-N-(1-(5-bromo-2-((4-chlorobenzyl)oxy)benzyl)piperidin-4-yl)-4-chlorobenzamide as a novel non-peptide CCR5 antagonist showcases the chemical synthesis and structural analysis of potential therapeutic agents. This illustrates the compound's relevance in developing drugs targeting CCR5, a co-receptor for HIV entry into cells (H. Bi, 2014).